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Compound of Interest

Compound Name: 1,2,3,4-TETRACHLOROBUTANE

Cat. No.: B3068455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of
chlorinated butanes, including monochlorobutanes, dichlorobutanes, trichlorobutanes, and
tetrachlorobutanes. The information is compiled from a variety of sources to support research,
safety assessment, and drug development activities.

Executive Summary

Chlorinated butanes are a group of halogenated hydrocarbons with varying degrees of
chlorination. Their toxicological profiles are not extensively characterized for all isomers, but
available data indicate potential for acute toxicity, irritation, and genotoxicity. The liver, kidneys,
and nervous system appear to be primary target organs. This guide summarizes the current
state of knowledge on the toxicity of these compounds, presents available quantitative data in a
structured format, details relevant experimental methodologies, and provides visualizations of
key concepts.

Physicochemical Properties

Chlorinated butanes are generally colorless liquids with characteristic odors. Their physical and
chemical properties, such as boiling point, vapor pressure, and water solubility, vary depending
on the number and position of chlorine atoms. These properties significantly influence their
absorption, distribution, metabolism, and excretion (ADME) profiles and, consequently, their
toxicity.
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Toxicokinetics

The toxicokinetics of chlorinated butanes involve absorption through inhalation, ingestion, and
dermal contact. Following absorption, they are distributed to various tissues, with a potential for
accumulation in fatty tissues due to their lipophilic nature. Metabolism of chlorinated butanes is
not fully elucidated but is expected to occur primarily in the liver, potentially leading to the
formation of reactive metabolites. Excretion occurs through exhalation of the parent compound
or its metabolites, as well as in urine and feces.

Acute Toxicity

Acute toxicity data for chlorinated butanes are limited, with most available information focusing
on monochlorobutanes and some dichlorobutane isomers.

Table 1: Acute Toxicity of Chlorinated Butanes
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Chemical Test Species Route LD50/LC50 Reference
2200 - 2670
1-Chlorobutane Rat Oral [1]
mg/kg
1-Chlorobutane Rabbit Dermal >20,000 mg/kg [2]
17,440 - 17,460
2-Chlorobutane Rat Oral [31[4]
mg/kg
, 17,400 - 20,000
2-Chlorobutane Rabbit Dermal [31[4]
mg/kg
1,1- Data not
Dichlorobutane available
1,2- Harmful if 5]
Dichlorobutane swallowed
1,3- Data not
Dichlorobutane available
1,4-
] Rat Oral 3420 mg/kg [6]
Dichlorobutane
1,4- _
] Rabbit Dermal >200 mg/kg [6]
Dichlorobutane
2,2- Data not
Dichlorobutane available
2,3- Data not
Dichlorobutane available
] Data not
Trichlorobutanes - - )
available
Tetrachlorobutan Data not
es available

Subchronic and Chronic Toxicity
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Information on the repeated-dose toxicity of chlorinated butanes is scarce. A 28-day repeated-
dose oral toxicity study on 1,4-dichlorobutane in rats identified the liver and pancreas as target
organs, with a Lowest-Observed-Adverse-Effect Level (LOAEL) of 12 mg/kg/day based on
periportal hepatocellular hypertrophy and decreased zymogen granules in the pancreas.[7][8] A
4-week study in rats established a No-Observed-Adverse-Effect Level (NOAEL) of 300
mg/kg/day for 1,4-dichlorobutane, with the liver and kidneys identified as target organs at
higher doses.[9][10]

Genotoxicity and Carcinogenicity

The genotoxic and carcinogenic potential of chlorinated butanes is not well-established for all
isomers.

Table 2: Genotoxicity of Chlorinated Butanes

Chemical Test System Result Reference

1,4-Dichlorobutane Ames Test Negative [4107]

In vitro Chromosomal
1,4-Dichlorobutane Aberration (with Positive [4107]

metabolic activation)

In vivo Mouse Bone-

1,4-Dichlorobutane Marrow Micronucleus Negative 41071
Test
1,1,2-Trichloroethane In vivo DNA binding Positive [11]

There is limited information on the carcinogenicity of chlorinated butanes. Due to the lack of
sufficient data, a definitive assessment of the carcinogenic risk to humans cannot be made for
most of these compounds.

Mechanistic Insights

The mechanisms underlying the toxicity of chlorinated butanes are not fully understood.
However, general principles of chlorinated hydrocarbon toxicity likely apply.
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Neurotoxicity

Chlorinated hydrocarbons are known to be neurotoxins, and exposure to chlorinated butanes
may lead to central nervous system (CNS) depression.[3] The proposed mechanisms for the
neurotoxicity of some chlorinated solvents involve the inhibition of excitatory neuronal receptors
and potentiation of inhibitory receptors.[5]
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Central Nervous System

Potentiation of
Exposure to Chlorinated Butanes Inhibitory Receptors

(e.g., GABAa)
Inhalation, Dermal, Oral bsorpuonledbisibtion ion with CNS Depression
Inhibition of
Excitatory Receptors
(e.g., NMDA)
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Chlorinated Butane

Distribution

Liver (Hepatocytes)

Metabolic Activation
(e.g., Cytochrome P450)

Reactive Metabolites

Cellular Damage
(e.q., lipid peroxidation, DNA adducts)

Hepatotoxicity
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Prepare bacterial strains
(e.g., Salmonella typhimurium,
histidine auxotrophs)

Prepare test compound dilutions
and control substances

Mix bacteria, test compound,
and S9 mix (for metabolic activation)
in top agar

Pour mixture onto
minimal glucose agar plates

Incubate plates at 37°C for 48-72 hours

Count revertant colonies

Analyze data and
determine mutagenicity

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Select rodents (e.g., mice or rats) Prepare test compound formulations
and acclimatize and control substances

Administer test compound
(e.g., oral gavage, intraperitoneal injection)

Collect bone marrow or
peripheral blood at specified time points

Prepare and stain slides

Score micronucleated polychromatic
erythrocytes under a microscope

Analyze data for statistically
significant increases in micronuclei

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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